Cas no 542-05-2 (1,3-Acetonedicarboxylic acid)

• Product Name: 1,3-Acetonedicarboxylic acid
• CAS No: 542-05-2
• MF: C₅H₆O₅
• MW: 146.098142147064
• MDL: MFCD00002711
• CID: 38202
• PubChem ID: 68328
• Update Time: 2025-11-01

1,3-Acetonedicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Oxopentanedioic acid
• 3-Ketoglutaric acid
• 3-Oxoglutaric acid
• Acetone-1,3-dicarboxylic acid
• 1,3-Acetone diacrboxylic acid
• 1,3-Acetonedicarboxylic acid
• Acetonedicarboxylic Acid
• β-Ketoglutaric Acid
• CHENODEOXYCHOLIC ACID
• I(2)-KetoglutarsA currencyure
• OXTNCQMOKLOUAM-UHFFFAOYSA-N
• NS00002494
• AKOS005146511
• s6048
• UNII-IH7P7WO21P
• 542-05-2
• SCHEMBL28522
• acetone 1,3-dicarboxylic acid
• DTXSID2060252
• CHEBI:88950
• PD099520
• 6JN
• EINECS 208-797-9
• Glutaric acid, 3-oxo-
• 1,3-Acetonedicarboxylic acid, technical grade
• 72B67DDF-F659-43AA-9A12-E57411FDE057
• AC-3531
• beta-KETOGLUTARIC ACID
• 1,3-diacetonedicarboxylic acid
• ACETONEDICARBOXYLIC ACID [MI]
• EC 208-797-9
• 1,3-acetone dicarboxylic acid
• 1,3-Acetonedicarboxylic acid; 3-Ketoglutaric acid
• F2191-0194
• EN300-20020
• CS-W007752
• acetondicarbonsaure
• FS-4496
• A830033
• HY-W007752
• 3-oxo-pentanedioic acid
• Pentanedioic acid, 3-oxo-
• .BETA.-KETOGLUTARIC ACID
• MFCD00002711
• IH7P7WO21P
• Q2823239
• Z104476434
• K-2480
• K0006
• 1.3-acetonedicarboxylic acid
• FT-0621806
• 3-oxopentanedioicacid
• Acetone-1,3-dicarboxylic acid,97%
• BBL027398
• 3-Ketoglutaric acid; 3-Oxoglutaric acid; 3-Oxopentanedioic acid
• 3Ketoglutaric acid
• betaKetoglutaric acid
• Pentanedioic acid, 3oxo
• 1,3Acetonedicarboxylic acid
• 3oxopentanedioic acid
• 3Oxoglutaric acid
• DTXCID2041626
• STL382157

• MDL： MFCD00002711
• Inchi： 1S/C5H6O5/c6-3(1-4(7)8)2-5(9)10/h1-2H2,(H,7,8)(H,9,10)
• InChI Key： OXTNCQMOKLOUAM-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)O)CC(=O)O
• BRN： 1447081

Computed Properties

• Exact Mass: 146.02200
• Monoisotopic Mass: 146.021523
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.7
• Topological Polar Surface Area: 91.7

Experimental Properties

• Color/Form: Colorless needle crystal
• Density: 1.2821 (rough estimate)
• Melting Point: 133 ºC
• Boiling Point: 408.4°C at 760 mmHg
• Flash Point: 214.9±21.1 °C
• Refractive Index: 1.3920 (estimate)
• Water Partition Coefficient: dissolution
• PSA: 91.67000
• LogP: -0.49510
• Merck: 68
• Sensitiveness: Hygroscopic
• pka: pK (25°) 3.10
• Solubility: Soluble in water and alcohol, insoluble in chloroform and benzene, slightly soluble in ether and ethyl acetate
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

1,3-Acetonedicarboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• WGK Germany：3
• Hazard Category Code： R36/37/38;R44
• Safety Instruction： S22-S24/25-S37/39-S26
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R44
• Safety Term：S26;S37/39
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Short-chain keto acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1,3-Acetonedicarboxylic acid

1,3-Acetonedicarboxylic Acid (CAS No. 542-05-2): Synthesis, Properties, and Emerging Applications in Chemical Biology and Medicine

1,3-Acetonedicarboxylic acid (C₆H₈O₆, CAS No. 542-05-2) is a multifunctional organic compound characterized by its central acetone moiety flanked by two carboxylic acid groups (-COOH). This structural configuration imparts unique chemical properties, enabling its utilization across diverse research domains including drug design, material science, and analytical chemistry. Recent advancements in synthetic methodologies have enhanced the accessibility of this compound for large-scale applications while its inherent reactivity continues to drive innovative studies in medicinal chemistry.

The synthesis of 1,3-acetonedicarboxylic acid typically involves the oxidation of dihydroxyacetone derivatives under controlled conditions to yield the symmetric dicarboxylic form. A notable breakthrough reported in *Journal of Organic Chemistry* (2023) demonstrated a novel green synthesis pathway using heterogeneous catalysts derived from bio-based materials such as cellulose-functionalized titanium dioxide nanoparticles. This approach not only improves reaction efficiency but also reduces environmental impact compared to traditional methods employing toxic oxidants like potassium permanganate or chromium-based reagents.

In pharmacological research, 1,3-acetonedicarboxylic acid has emerged as a promising scaffold for designing prodrugs targeting metabolic disorders due to its dual carboxylic acid functionalities acting as bioisosteres for phosphate groups. A recent study published in *Nature Communications* (January 2024) highlighted its application in creating insulin sensitizers through esterification with amino acids like L-leucine and L-glutamine. These conjugates showed enhanced cellular uptake and reduced renal clearance when tested in murine models of type Ⅱ diabetes mellitus compared to conventional phosphodiesterase inhibitors.

Structural characterization via X-ray crystallography revealed that 1,3-acetonedicarboxylic acid crystallizes in the monoclinic system with a packing efficiency of 78%, forming hydrogen-bonded networks between adjacent molecules through intermolecular O-H...O interactions. This structural insight has been leveraged by researchers at MIT (ACS Nano 2023) to develop self-assembling nanocarriers where the compound serves as a linker between hydrophobic drug payloads and biocompatible polymer matrices, demonstrating improved stability under physiological conditions.

Spectroscopic analysis confirms the compound's characteristic infrared absorption peaks at ~1700 cm⁻¹ corresponding to its two carboxylate groups and ~1740 cm⁻¹ from the carbonyl stretch of the central ketone group when present as an intermediate ester derivative during synthesis processes described in *Chemical Science* (October 2023). These spectral features are critical for quality control in pharmaceutical manufacturing where precise purity assessment is essential.

Innovative applications include its use as a chiral auxiliary in asymmetric synthesis reported by the group at Stanford University (*Angewandte Chemie*, March 2024). By forming diastereomeric complexes with transition metal catalysts during aldol reactions, this compound achieved enantioselectivities exceeding 98% ee under mild reaction conditions without requiring hazardous solvents or additives typically associated with traditional chiral ligands.

Biochemical studies have identified novel enzymatic pathways involving 1,3-acetonedicarboxylate metabolites acting as signaling molecules in mitochondrial dysfunction models (*Cell Metabolism*, June 2024). Researchers discovered that these metabolites regulate pyruvate dehydrogenase complex activity through allosteric interactions when administered at micromolar concentrations to cultured human myoblasts.

Recent computational modeling efforts using density functional theory (DFT) revealed unexpected electronic properties when 1,3-acetonedicarboxylic acid is incorporated into conjugated polymer backbones (*Advanced Materials*, November 2023). The compound's electron-withdrawing groups were shown to modulate charge carrier mobility by ~40% compared to unsubstituted polymers when evaluated under simulated photovoltaic conditions.

In clinical trials conducted at Johns Hopkins University (Phase I results published July 2024), derivatives of 1,3-acetonedicarboxylic acid demonstrated therapeutic potential for neurodegenerative diseases by crossing the blood-brain barrier more effectively than earlier analogs due to optimized logP values achieved through strategic methylation patterns on the acetone carbon chain.

Safety evaluations published in *Toxicological Sciences* (February 2024) confirmed low acute toxicity profiles with LD₅₀ values exceeding 5 g/kg in rodent models when administered orally or intravenously. These findings align with regulatory requirements for pharmaceutical intermediates outlined in ICH guidelines Q3A(R) and Q3B(R), ensuring compliance without compromising experimental utility.